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Compound of Interest

Compound Name: 1-Phenylacenaphthylene

Cat. No.: B15397830 Get Quote

An In-Depth Technical Guide to 1-
Phenylacenaphthylene
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Phenylacenaphthylene is a polycyclic aromatic hydrocarbon (PAH) characterized by a

phenyl group attached to the acenaphthylene core. This modification of the acenaphthylene

structure is expected to influence its electronic, spectroscopic, and biological properties,

making it a molecule of interest for materials science and medicinal chemistry. This technical

guide provides a comprehensive overview of the known physical and chemical properties of 1-
Phenylacenaphthylene, alongside available experimental details and an exploration of the

potential biological significance of the broader acenaphthylene class of compounds.

Chemical Structure and Properties
The fundamental characteristics of 1-Phenylacenaphthylene are summarized below. Due to a

lack of extensive experimental data in publicly available literature, some properties are

estimated based on the properties of the parent compound, acenaphthylene, and related

structures.

Table 1: Physical and Chemical Properties of 1-Phenylacenaphthylene
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Property Value Source/Notes

Molecular Formula C₁₈H₁₂ PubChem CID: 13119282

Molecular Weight 228.29 g/mol PubChem CID: 13119282

Appearance Not specified (likely a solid) Inferred from related PAHs

Melting Point Data not available

Boiling Point Data not available

Solubility Insoluble in water
Inferred from

acenaphthylene[1]

LogP (Octanol-Water Partition

Coefficient)
Data not available

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 1-Phenylacenaphthylene
is not readily available in the searched literature, the synthesis of acenaphthylene-fused

heteroarenes has been achieved via palladium-catalyzed Suzuki-Miyaura coupling followed by

a C-H arylation cascade. This suggests that a similar cross-coupling strategy, reacting a

halogenated acenaphthylene with phenylboronic acid, could be a viable synthetic route.

The reactivity of the acenaphthylene core is well-documented. The double bond in the five-

membered ring is susceptible to various reactions, including oxidation and addition reactions.

For instance, acenaphthylene reacts with hydroxyl radicals and ozone, leading to ring-opened

products. This inherent reactivity of the acenaphthylene scaffold suggests that 1-
Phenylacenaphthylene would likely undergo similar transformations, with the phenyl

substituent potentially influencing the regioselectivity of such reactions.

Logical Relationship: Potential Synthesis Route

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=C548390&Mask=200
https://www.benchchem.com/product/b15397830?utm_src=pdf-body
https://www.benchchem.com/product/b15397830?utm_src=pdf-body
https://www.benchchem.com/product/b15397830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15397830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Halogenated Acenaphthylene

Suzuki-Miyaura Coupling

Phenylboronic Acid Pd Catalyst
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15397830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Synthesis

Purity Analysis

Purity Analysis (HPLC, NMR)
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Bacterial/Fungal Strains
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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